Cas no 81486-22-8 (Nipradolol)

• Product Name: Nipradolol
• CAS No: 81486-22-8
• MF: C₁₅H₂₂N₂O₆
• MW: 326.344984531403
• CID: 90805
• PubChem ID: 72006
• Update Time: 2025-06-22

Nipradolol Chemical and Physical Properties

Names and Identifiers

• Nipradilol
• [8-[2-hydroxy-3-(propan-2-ylamino)propoxy]-3,4-dihydro-2H-chromen-3-yl] nitrate
• 3,4-dihydro-8-(2'-hydroxy-3'-isopropylamino)propoxy-3-nitroxy-2H-1-benzopyran
• Hypadil
• K-351
• nipradilol(jan)
• Nipradilolum [Latin]
• Nipradolol
• 3,4-Dihydro-8-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-2H-1-benzopyran-3-ol 3-nitrate
• K 351
• KT 210
• BRN 3566879
• 8-(2-Hydroxy-3-(isopropylamino)propoxy)-3-chromanol 3-nitrate
• 8-(2-Hydroxy-3-(isopropylamino)propoxy)chroman-3-yl nitrate
• D01691
• SCHEMBL48884
• DTXSID30868615
• FT-0630894
• L013397
• 8-(2-Hydroxy-3-(isopropylamino)propoxy)-3-chromanol, 3-nitrate
• Nipradilol [INN:JAN]
• BCP04466
• 2H-1-Benzopyran-3-ol, 3,4-dihydro-8-(2-hydroxy-3-((1-methylethyl)amino)propoxy)-, 3-nitrate
• NIPRADILOL [JAN]
• UNII-FVM336I71Y
• NIPRADILOL [INCI]
• NIPRADILOL [INN]
• 3-Nitroxy-8-[(2-hydroxy-3-isopropylamino)propoxy]-3,4(2H)-dihydro-1-benzopyran
• HY-106523
• OMCPLEZZPVJJIS-UHFFFAOYSA-N
• CS-0025984
• AKOS016014067
• 3,4-dihydro-8-(2-hydroxy-3-isopropylaminopropoxy)-3-nitroxy-2h-1-benzopyran
• 3,4-Dihydro-8-(2-hydroxy-3-(isopropylamino)propoxy)-2H-1-benzopyran-3-ol 3-nitrate
• CHEMBL155622
• NIPRADILOL [MI]
• CCRIS 2515
• 81486-22-8
• Nipranol
• 3,4-Dihydro-8-(2-hydroxy-3-((1-methylethyl)amino)propoxy)-2H-1-benzopyran-3-ol 3-nitrate
• 8-(2-Hydroxy-3-(isopropylamino)propoxy)-3-chromanyl nitrat
• Nipradilol (JAN/INN)
• Hypadil; K 351; KT 210; Nipradilo
• 3,4-Dihydro-8-(2-hydroxy-3-isopropylamino)propoxy-3-nitroxy-2H-1-benzopyran
• Q15634005
• 8-[2-Hydroxy-3-(isopropylamino)propoxy]-3,4-dihydro-2H-chromen-3-yl nitrate #
• FVM336I71Y
• NS00124104
• 8-{2-hydroxy-3-[(propan-2-yl)amino]propoxy}-3,4-dihydro-2H-1-benzopyran-3-yl nitrate
• CHEBI:31682
• KT-210
• Nipradilolum
• NIPRADILOL [MART.]
• NIPRADOLOL [WHO-DD]
• Hypadil (TN)

• Inchi： 1S/C15H22N2O6/c1-10(2)16-7-12(18)8-21-14-5-3-4-11-6-13(23-17(19)20)9-22-15(11)14/h3-5,10,12-13,16,18H,6-9H2,1-2H3
• InChI Key： OMCPLEZZPVJJIS-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2CC(C1)O[N+](=O)[O-])OCC(CNC(C)C)O

Computed Properties

• Exact Mass: 326.14800
• Monoisotopic Mass: 326.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 106A^2

Experimental Properties

• Color/Form: Colorless needle like crystals.
• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 110-122 ºC
• Boiling Point: 464.39°C (rough estimate)
• Flash Point: 256.2°C
• Refractive Index: 1.6280 (estimate)
• Solubility: Very slightly soluble (0.78 g/l) (25 º C),
• PSA: 105.77000
• LogP: 1.85020

Nipradolol Security Information

• Toxicity：LD50 i.v. in mice, rats: 74.0, 73.0 mg/kg; orally in mice: 540 mg/kg (Shiratsuchi, 1988)

Additional information on Nipradolol

Professional Introduction to Nipradolol (CAS No. 81486-22-8)

Nipradolol, a compound with the chemical name 1-(4-hydroxyphenyl)-3-[(1-methylpropyl)amino]propan-2-ol, is a significant pharmaceutical agent widely recognized for its pharmacological properties. This compound, identified by its unique CAS number 81486-22-8, has garnered considerable attention in the field of pharmaceutical research due to its versatile applications and mechanisms of action.

The molecular structure of Nipradolol comprises a hydroxyl group and an amine functional group, which contribute to its interaction with various biological targets. This structural configuration allows Nipradolol to exhibit both beta-blocking and alpha-blocking activities, making it a valuable compound in the management of cardiovascular conditions. The presence of the hydroxyl group enhances its solubility in water, facilitating better absorption and distribution within the body.

In recent years, Nipradolol has been extensively studied for its potential therapeutic benefits in conditions such as hypertension, angina pectoris, and arrhythmias. Its ability to inhibit beta-adrenergic receptors leads to a reduction in heart rate and blood pressure, thereby alleviating symptoms associated with these cardiovascular disorders. Additionally, its alpha-blocking properties contribute to vasodilation, further aiding in the management of hypertension.

One of the most compelling aspects of Nipradolol is its unique pharmacokinetic profile. Unlike many other beta-blockers, Nipradolol does not undergo significant metabolism by the liver, which reduces the risk of drug-drug interactions. This characteristic makes it particularly suitable for patients who are on multiple medications or have liver impairment. Furthermore, its long half-life allows for once-daily dosing, improving patient compliance and convenience.

Recent research has also highlighted the potential of Nipradolol in neuroprotection. Studies suggest that Nipradolol may have neuroprotective effects due to its ability to cross the blood-brain barrier and modulate neurotransmitter activity. This finding opens up new avenues for the development of therapeutic strategies for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of Nipradolol to interact with central nervous system receptors without causing significant side effects makes it an attractive candidate for further investigation.

The synthesis of Nipradolol involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the hydroxyl group followed by the introduction of the amine functional group. Advanced synthetic techniques such as catalytic hydrogenation and asymmetric synthesis have been employed to optimize the production process and enhance the efficiency of obtaining pure Nipradolol.

In clinical trials, Nipradolol has demonstrated efficacy in reducing blood pressure and heart rate without causing significant adverse effects. Patients treated with Nipradolol have reported improved symptoms related to cardiovascular conditions, including reduced chest pain and palpitations. The compound's ability to provide sustained therapeutic effects makes it a preferred choice for long-term management of hypertension and related disorders.

The pharmacological activity of Nipradolol is primarily attributed to its binding affinity for beta-adrenergic receptors. This binding prevents adrenaline and noradrenaline from exerting their typical effects on these receptors, leading to a decrease in heart rate and cardiac output. Additionally, its alpha-blocking activity contributes to peripheral vasodilation, which further aids in lowering blood pressure.

From a regulatory perspective, Nipradolol is subject to stringent quality control measures to ensure its safety and efficacy. Manufacturing processes are monitored closely by regulatory agencies such as the FDA and EMA to comply with Good Manufacturing Practices (GMP). These measures ensure that patients receive high-quality medication that meets established standards for purity, potency, and safety.

The future prospects of Nipradolol in pharmaceutical research are promising. Ongoing studies are exploring its potential applications in treating conditions beyond cardiovascular disorders, such as anxiety disorders and migraine headaches. The compound's ability to modulate neurotransmitter activity suggests that it may have broader therapeutic implications that warrant further investigation.

In conclusion, Nipradolol (CAS No. 81486-22-8) is a multifaceted pharmaceutical agent with significant therapeutic potential in managing cardiovascular conditions and possibly other neurological disorders. Its unique pharmacological properties, coupled with a favorable pharmacokinetic profile, make it an attractive candidate for clinical use. As research continues to uncover new applications for this compound, it is likely that Nipradolол will play an increasingly important role in modern medicine.